Cas no 2172509-92-9 (4-{(5-chlorofuran-2-yl)methylsulfanyl}butan-2-amine)

• Product Name: 4-{(5-chlorofuran-2-yl)methylsulfanyl}butan-2-amine
• CAS No: 2172509-92-9
• MF: C₉H₁₄ClNOS
• MW: 219.731560230255
• CID: 6178847
• PubChem ID: 165606883
• Update Time: 2025-07-25

4-{(5-chlorofuran-2-yl)methylsulfanyl}butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{(5-chlorofuran-2-yl)methylsulfanyl}butan-2-amine
• EN300-1289753
• 2172509-92-9
• 4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butan-2-amine

• Inchi： 1S/C9H14ClNOS/c1-7(11)4-5-13-6-8-2-3-9(10)12-8/h2-3,7H,4-6,11H2,1H3
• InChI Key： JGPYTYCOSUJFKH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCCC(C)N)O1

Computed Properties

• Exact Mass: 219.0484629g/mol
• Monoisotopic Mass: 219.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.5Ų

Additional information on 4-{(5-chlorofuran-2-yl)methylsulfanyl}butan-2-amine

Professional Introduction to Compound with CAS No. 2172509-92-9 and Product Name: 4-{(5-chlorofuran-2-yl)methylsulfanyl}butan-2-amine

The compound in question, identified by the CAS number 2172509-92-9, is a significant molecule in the realm of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. The product name, 4-{(5-chlorofuran-2-yl)methylsulfanyl}butan-2-amine, provides a detailed structural insight into its molecular framework, highlighting its potential biological activity and synthetic utility.

This compound belongs to a class of molecules that exhibit promising properties for drug discovery. The presence of a 5-chlorofuran-2-yl moiety and a methylsulfanyl group in the structure suggests that it may interact with biological targets in a manner conducive to therapeutic intervention. Such structural features are often exploited in medicinal chemistry to modulate receptor binding and enhance pharmacological efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. The 4-{(5-chlorofuran-2-yl)methylsulfanyl}butan-2-amine structure has been subjected to virtual screening against various protein targets, revealing potential interactions with enzymes and receptors involved in critical biological pathways. This has opened up new avenues for its exploration as a lead compound in drug development.

In particular, the 5-chlorofuran-2-yl substituent is known for its ability to engage in hydrogen bonding and hydrophobic interactions, which are crucial for the binding affinity of drug molecules. The methylsulfanyl group, on the other hand, can contribute to the compound's solubility and metabolic stability, making it a favorable candidate for further optimization.

Current research in this domain is focused on synthesizing derivatives of this compound to enhance its pharmacological properties. By modifying the substituents or altering the core structure, scientists aim to improve its selectivity, potency, and pharmacokinetic profile. Such efforts are often guided by insights from high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 4-{(5-chlorofuran-2-yl)methylsulfanyl}butan-2-amine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve high yields and enantiomeric purity. These techniques are essential for producing compounds that can be further evaluated in preclinical studies.

Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial findings suggest that it may exhibit activity against various disease targets, including inflammatory disorders and infectious diseases. The molecular interactions predicted by computational models have been validated through experimental assays, providing strong evidence for its biological relevance.

The development of novel drugs is a complex process that involves rigorous testing to ensure safety and efficacy. The 4-{(5-chlorofuran-2-yl)methylsulfanyl}butan-2-amine compound is currently undergoing preliminary toxicity assessments to evaluate its potential side effects. These studies are crucial for determining its suitability for further clinical development.

Collaborations between academic institutions and pharmaceutical companies are playing a pivotal role in advancing the research on this compound. Such partnerships facilitate the sharing of resources and expertise, accelerating the pace of discovery. The integration of cutting-edge technologies, such as artificial intelligence and machine learning, is also enhancing the efficiency of drug development pipelines.

The future prospects of 4-{(5-chlorofuran-2-yl)methylsulfanyl}butan-2-amine look promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. As our understanding of biological systems continues to grow, compounds like this one are poised to make significant contributions to medicine.